Cas no 2580203-10-5 (1-{9-azabicyclo3.3.1nonan-3-yl}methanamine)
2580203-10-5 structure
Product Name:1-{9-azabicyclo3.3.1nonan-3-yl}methanamine
CAS No:2580203-10-5
MF:C9H18N2
MW:154.252622127533
CID:5659778
PubChem ID:141201468
Update Time:2023-11-27
1-{9-azabicyclo3.3.1nonan-3-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- EN300-27718678
- 2580203-10-5
- 1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine
- 1-{9-azabicyclo3.3.1nonan-3-yl}methanamine
-
- Inchi: 1S/C9H18N2/c10-6-7-4-8-2-1-3-9(5-7)11-8/h7-9,11H,1-6,10H2
- InChI Key: GTDCDPZAJDPHNG-UHFFFAOYSA-N
- SMILES: N1C2CCCC1CC(CN)C2
Computed Properties
- Exact Mass: 154.146998583g/mol
- Monoisotopic Mass: 154.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 38Ų
1-{9-azabicyclo3.3.1nonan-3-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718678-0.05g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 95.0% | 0.05g |
$1008.0 | 2025-03-20 | |
| Enamine | EN300-27718678-0.1g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 95.0% | 0.1g |
$1056.0 | 2025-03-20 | |
| Enamine | EN300-27718678-0.25g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 95.0% | 0.25g |
$1104.0 | 2025-03-20 | |
| Enamine | EN300-27718678-0.5g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 95.0% | 0.5g |
$1152.0 | 2025-03-20 | |
| Enamine | EN300-27718678-1.0g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 95.0% | 1.0g |
$1200.0 | 2025-03-20 | |
| Enamine | EN300-27718678-2.5g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 95.0% | 2.5g |
$2351.0 | 2025-03-20 | |
| Enamine | EN300-27718678-5.0g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 95.0% | 5.0g |
$3479.0 | 2025-03-20 | |
| Enamine | EN300-27718678-10.0g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 95.0% | 10.0g |
$5159.0 | 2025-03-20 | |
| Enamine | EN300-27718678-1g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 1g |
$1200.0 | 2023-09-10 | ||
| Enamine | EN300-27718678-5g |
1-{9-azabicyclo[3.3.1]nonan-3-yl}methanamine |
2580203-10-5 | 5g |
$3479.0 | 2023-09-10 |
1-{9-azabicyclo3.3.1nonan-3-yl}methanamine Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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